2-(3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-(2-ethoxyphenyl)acetamide

• IUPAC Name: 2-[3-(azepan-1-ylsulfonyl)-2-oxopyridin-1-yl]-N-(2-ethoxyphenyl)acetamide
• InChI: InChI=1S/C21H27N3O5S/c1-2-29-18-11-6-5-10-17(18)22-20(25)16-23-13-9-12-19(21(23)26)30(27,28)24-14-7-3-4-8-15-24/h5-6,9-13H,2-4,7-8,14-16H2,1H3,(H,22,25)
• InChI Key: AIMPRADERSREMF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CN2C=CC=C(C2=O)S(=O)(=O)N3CCCCCC3
• Molecular Formula: C21H27N3O5S
• Molecular Weight: 433.5 g/mol
• CAS No.: 1251681-42-1

Description

2-(3-(azepan-1-ylsulfonyl)-2-oxopyridin-1(2H)-yl)-N-(2-ethoxyphenyl)acetamide, also known as AZD5363, is a small-molecule inhibitor of AKT kinase. AKT is a serine/threonine kinase that plays a crucial role in cell survival, proliferation, and metabolism. AZD5363 has been extensively studied for its potential therapeutic applications in various types of cancer.

Scientific Research Applications

Pharmacological Characterization of Related Compounds

Compounds with similar structural features have been explored for their pharmacological potential, including acting on various receptors and biological targets. For example, sulfonamide derivatives have been investigated for their role in receptor antagonism, particularly targeting opioid receptors, which could have implications for depression and addiction disorders treatment strategies (Grimwood et al., 2011).

Comparative Metabolism Studies

Research into the metabolism of chloroacetamide herbicides and related compounds in human and rat liver microsomes has provided insights into their metabolic pathways, potentially informing the development of safer and more effective agricultural chemicals (Coleman et al., 2000).